Cas no 2229013-87-8 (5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229013-87-8
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 6149531
• PubChem ID: 165880768
• Update Time: 2024-01-07

5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1816541
• 2229013-87-8

• Inchi： 1S/C7H5N3O3/c11-7(12)4-1-6(13-10-4)5-2-8-3-9-5/h1-3H,(H,8,9)(H,11,12)
• InChI Key： CWBHUMBRRCWOFT-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1=CN=CN1

Computed Properties

• Exact Mass: 179.03309103g/mol
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92Ų